Cas no 102253-22-5 (Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-)

Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]- structure
102253-22-5 structure
Product Name:Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-
CAS No:102253-22-5
MF:C26H44N2O3
MW:432.639167785645
CID:1132475
Update Time:2024-07-27

Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 4-[[(octadecylamino)carbonyl]amino]-
    • Inchi: 1S/C26H44N2O3/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-27-26(31)28-24-20-18-23(19-21-24)25(29)30/h18-21H,2-17,22H2,1H3,(H,29,30)(H2,27,28,31)
    • InChI Key: WPHLEVULMJWXRC-UHFFFAOYSA-N
    • SMILES: C(O)(=O)C1=CC=C(NC(NCCCCCCCCCCCCCCCCCC)=O)C=C1

Computed Properties

  • Exact Mass: 432.33542

Experimental Properties

  • Density: 1.019±0.06 g/cm3(Predicted)
  • Boiling Point: 554.8±42.0 °C(Predicted)
  • PSA: 78.43
  • pka: 4.41±0.10(Predicted)
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